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Compound of Interest

Compound Name: 2-Bromo-2-methylpropanoic acid

Cat. No.: B032319

Chemical Identity and Properties

The compound commonly known as a-Bromoisobutyric acid is systematically named according
to IUPAC nomenclature.

IUPAC Name: 2-bromo-2-methylpropanoic acid[1]
Synonyms:

e a-Bromoisobutyric acid

e 2-Bromoisobutyric acid

e 2-Bromo-2-methylpropionic acid[2]

CAS Registry Number: 2052-01-9[2]

Physicochemical Properties

The quantitative properties of 2-bromo-2-methylpropanoic acid are summarized in the table
below.
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Property Value Source

Molecular Formula C4H7BrOz [1112]

Molecular Weight 167.00 g/mol [1][3]
Clear colorless to slightly

Appearance ] [2]
yellow solid

Melting Point 44-47 °C [21[3][4]

Boiling Point 198-200 °C [2][3]1[4]

N Soluble in alcohol and ether;
Solubility ) ) [2][4]
Slightly soluble in water.

Flash Point 113 °C (235.4 °F) - closed cup [3]

Stable. Incompatible with
Stability strong oxidizing agents, strong  [2][4]

bases.

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 2-bromo-2-methylpropanoic acid
are provided below. These protocols are based on established chemical principles and
published procedures for similar compounds.

Synthesis of 2-Bromo-2-methylpropanoic Acid

This protocol describes the synthesis of 2-bromo-2-methylpropanoic acid via the bromination
of isobutyric acid.

Materials:
e |sobutyric acid
e Bromine (Brz)

o Water
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Dichloromethane (CH2Clz2)

Anhydrous sodium sulfate (Na2S0a)

5N Hydrochloric acid (HCI)

Hexanes

Equipment:

Three-necked round-bottom flask

 Stirring apparatus (magnetic stirrer or overhead stirrer)
o Heating mantle with temperature controller

e Dropping funnel

o Condenser

e Separatory funnel

» Rotary evaporator

e Buchner funnel and filter flask

Procedure:

e Reaction Setup: In a three-necked round-bottom flask equipped with a stirrer, dropping
funnel, and condenser, charge isobutyric acid and water.

e Bromination: While stirring the mixture, slowly add bromine dropwise from the dropping
funnel. The reaction is exothermic and may require cooling to maintain control.

o Reaction: After the addition of bromine is complete, heat the reaction mixture to 75-80°C and
stir until the starting material is consumed, as monitored by an appropriate analytical
technique (e.g., GC or TLC).
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o Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a
separatory funnel and extract the product with dichloromethane (3x volumes).

 Acidification and Extraction: If the reaction is performed under neutral or alkaline conditions,
acidify the aqueous layer with 5N HCI to a pH of 1-2. Re-extract the aqueous layer with
dichloromethane.

e Drying and Evaporation: Combine all organic layers and dry over anhydrous sodium sulfate.
Filter the drying agent and evaporate the solvent under reduced pressure using a rotary
evaporator.

 Purification: The resulting crude solid product can be further purified by suspending it in
hexanes, followed by filtration to yield the purified 2-bromo-2-methylpropanoic acid.

HPLC Analysis

This protocol outlines a reverse-phase HPLC method for the analysis of 2-bromo-2-
methylpropanoic acid.[5]

Instrumentation:

» High-Performance Liquid Chromatography (HPLC) system with a UV detector

e Newcrom R1 column or equivalent C18 column

Mobile Phase:

o Acetonitrile (MeCN)

o Water

e Phosphoric acid (for standard analysis) or Formic acid (for MS-compatible applications)
Procedure:

o Sample Preparation: Prepare a standard solution of 2-bromo-2-methylpropanoic acid in
the mobile phase at a known concentration. Prepare the sample to be analyzed by dissolving
it in the mobile phase.
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o Chromatographic Conditions: Set the flow rate and column temperature. The specific
conditions may need to be optimized depending on the exact column and system used.

« Injection and Detection: Inject the sample and standard solutions into the HPLC system.
Monitor the elution of the compound using a UV detector at an appropriate wavelength.

e Analysis: Identify the peak corresponding to 2-bromo-2-methylpropanoic acid by
comparing the retention time with the standard. Quantify the compound by comparing the
peak area to that of the standard. This method is scalable for preparative separation to
isolate impurities.[5]

Applications in Research and Development

2-Bromo-2-methylpropanoic acid is a versatile intermediate with significant applications in
both pharmaceutical and materials science.

Pharmaceutical Synthesis

It serves as a crucial building block in the synthesis of a wide range of Active Pharmaceutical
Ingredients (APIs).[6] Its reactive bromine atom and carboxylic acid group allow for various
chemical transformations, such as the introduction of specific functional groups or the formation
of carbon-carbon bonds, which are fundamental steps in constructing complex drug molecules.

[6]

Polymer Chemistry

2-Bromo-2-methylpropanoic acid is utilized in the field of controlled polymerization,
specifically Atom Transfer Radical Polymerization (ATRP). It can be used to synthesize
initiators or to functionalize existing polymers. For example, it has been used to create a
dextran macroinitiator for ATRP by esterifying the hydroxyl groups of the polysaccharide.[3]
This allows for the growth of well-defined polymer chains from the polysaccharide backbone,
leading to the creation of advanced biomaterials.

Materials Science

In materials science, this compound has been used to stabilize quantum dots, which are then
used to coat multifunctional silica colloids.[2] This functionalization is important for developing
new materials for applications such as bio-imaging and diagnostics.
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Visualizations

The following diagrams illustrate the synthesis workflow and key applications of 2-bromo-2-
methylpropanoic acid.
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Synthesis and Purification Workflow
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Caption: Synthesis and purification workflow for 2-bromo-2-methylpropanoic acid.
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Role as a Synthetic Intermediate

2-bromo-2-methylpropanoic acid
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Caption: Role of 2-bromo-2-methylpropanoic acid as a versatile synthetic intermediate.
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Application in Atom Transfer Radical Polymerization (ATRP)
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Caption: Use in ATRP for the synthesis of advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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